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Compound of Interest

Compound Name: 1,3,5-Triisopropylbenzene

Cat. No.: B165165

An In-depth Technical Guide to 1,3,5-Triisopropylbenzene for Researchers and Drug
Development Professionals

This technical guide provides a comprehensive overview of 1,3,5-triisopropylbenzene (TIPB),
a versatile aromatic hydrocarbon. The document details its commercial availability, purity
grades, synthesis, and key applications in research and development, particularly within the
pharmaceutical and specialty chemical sectors.

Commercial Availability and Purity

1,3,5-Triisopropylbenzene is available from a range of commercial suppliers, with purity
grades typically suitable for laboratory synthesis and further manufacturing. High-purity grades
are essential for applications in the pharmaceutical and specialty chemicals industries where
stringent quality standards are required[1].
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Supplier Purity Grade(s) Notes
Also employed as a micelle
Sigma-Aldrich 95%][2] expander in the synthesis of

mesoporous silica.[2]

Thermo Scientific Chemicals

95%, 294.0% (GC)[3][4]

Available in various quantities.

[3]4]

Chem-Impex = 95% (GC)[5] -
Marketed as a probe molecule
MedChemExpress 98.70%, 98.15%][6][7] for assessing zeolite materials.
[6]
ChemScene >95%(8] -
) o ) ) Accompanied by a Certificate
Simson Pharma Limited High Purity

of Analysis.[9]

SARA Research &

Development Centre

Industrial Grade

For electronic, polymer, and

pharmaceutical uses.[10]

Physicochemical Properties

1,3,5-Triisopropylbenzene is a colorless liquid known for its unique structure, which imparts

properties like high thermal stability and low volatility.[5]
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Property Value

CAS Number 717-74-8[2][3][5][11]

Molecular Formula CisH24[3][5][11]

Molecular Weight 204.35 g/mol [2][5][11]

Boiling Point 232-236 °C[2][5]

Density 0.845 - 0.854 g/mL at 25 °C[2][5]
Refractive Index n20/D 1.488[2][5]

Melting Point -7 °C[5]

Flash Point 87 °C (closed cup)[2]

Synthesis and Purification Protocols

Synthesis via Friedel-Crafts Alkylation using lonic
Liquids
A common method for synthesizing 1,3,5-triisopropylbenzene is the alkylation of benzene

with propylene.[12] The use of ionic liquids as catalysts has been explored to optimize this
process.

Experimental Protocol:
o Catalyst: 2AICIs/EtsNHCI ionic liquid is identified as a preferred catalyst.[12]
e Reactants: Benzene and propylene.
» Reaction Conditions:
o lonic Liquid Volume Ratio: 0.1[12]
o Reaction Temperature: 50 °C[12]

o Propylene Flow Rate: 3.50 mL/s[12]
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e Procedure: The alkylation reaction is carried out under the specified conditions. A moderate
post-alkylation step can be employed to increase the ratio of the desired 1,3,5-isomer to the
1,2,4-isomer.[12]

 Purification: Pure 1,3,5-triisopropylbenzene is obtained through fractionation of the product
mixture.[12]

Synthesis of 1,3,5-Triisopropylbenzene
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Caption: Synthesis workflow of 1,3,5-Triisopropylbenzene.

Purification of 1,3,5-Triisopropylbenzene

A patented method describes the purification of impure 1,3,5-triisopropylbenzene by
removing isomeric impurities.

Experimental Protocol:

» Starting Material: Impure 1,3,5-triisopropylbenzene containing isomers like 1,2,4-
triisopropylbenzene.

o Reagent: A sulfonating agent, preferably chlorosulfonic acid, is used.[13] The amount is
approximately 20 mol percent relative to the impure starting material.[13]
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e Procedure:

o Combine the impure 1,3,5-triisopropylbenzene and the sulfonating agent in a suitable
reaction vessel (e.g., a round-bottomed flask) to form a reaction mixture.[13]

o Mix the reaction mixture by stirring or shaking at a temperature of about O °C or above,
preferably between 20 °C and 30 °C.[13] The sulfonating agent will selectively react with
the more reactive isomers.

o Collect the purified 1,3,5-triisopropylbenzene, which remains unreacted.[13]

Purification of 1,3,5-Triisopropylbenzene
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Caption: Purification workflow for 1,3,5-Triisopropylbenzene.

Applications in Research and Development

The unique structure of 1,3,5-triisopropylbenzene, with its bulky isopropyl groups, provides
significant steric hindrance and thermal stability, making it a valuable compound in various
fields.[14][15]

e Chemical Intermediate: It is a key building block in the synthesis of more complex molecules.
[1][15] It serves as a precursor for ligands and catalysts, such as Bret Phos and X-Phos, and
is used to synthesize 2,4,6-triisopropyl-benzenesulfonyl chloride.[3][14]

o Pharmaceutical and Agrochemical Synthesis: In the pharmaceutical and agrochemical
industries, it is used as a starting material or intermediate for developing new active
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compounds.[1][10][14] Its structure can be leveraged for steric control in complex organic
reactions.[14]

o Polymer Science: TIPB is used as a monomer or intermediate in the production of specialty
polymers and high-performance materials like polyimides, enhancing thermal stability and
chemical resistance.[5][14]

» Solvent Applications: It serves as a non-polar solvent in organic synthesis.[5]

o Lubricants: It is used in the formulation of high-performance lubricants and additives due to
its thermal stability.[3][5]

* Materials Science: It has been employed as a swelling agent or micelle expander in the
synthesis of highly ordered mesoporous silica, such as SBA-15.[2]

Applications of 1,3,5-Triisopropylbenzene
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Caption: Key application areas of 1,3,5-Triisopropylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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